Cas no 926219-84-3 (1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride)

• Product Name: 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride
• CAS No: 926219-84-3
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• MDL: MFCD09048639
• CID: 1087508
• PubChem ID: 16776189
• Update Time: 2025-05-26

1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Dimethylamino)ethyl)piperidin-4-amine
• 1-[2-(Dimethylamino)ethyl]-4-piperidinamine
• 1-[2-(DIMETHYLAMINO)ETHYL]-4-PIPERIDINAMINE XHCL
• 1-[2-(dimethylamino)ethyl]-4-piperidinamine(SALTDATA: HCl)
• 4-amino-N,N-dimethyl-1-Piperidineethanamine
• SB42698
• EN300-37250
• SCHEMBL6945949
• 926219-84-3
• AKOS000132049
• Z239097770
• MFCD09048639
• CS-0247717
• 1-[2-(dimethylamino)ethyl]piperidin-4-amine
• DB-324894
• 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride

• MDL： MFCD09048639
• Inchi： 1S/C9H21N3/c1-11(2)7-8-12-5-3-9(10)4-6-12/h9H,3-8,10H2,1-2H3
• InChI Key： AZYRNUFWKGIZLZ-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)CCC(CC1)N

Computed Properties

• Exact Mass: 171.173547683g/mol
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.5Ų

Additional information on 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride

1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride: A Comprehensive Overview

The compound 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride (CAS No. 926219-84-3) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in drug development, materials science, and other advanced chemical technologies. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride belongs to the class of piperidine derivatives, which are six-membered ring structures containing one nitrogen atom. The presence of a dimethylamino group (-N(CH3)2) and an ethyl chain attached to the piperidine ring introduces unique electronic and steric properties to the molecule. These features make it a versatile building block for various chemical reactions and functional materials. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

The synthesis of 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride involves a multi-step process that typically begins with the preparation of piperidine derivatives. The introduction of the dimethylamino group and subsequent functionalization are critical steps that determine the final product's properties. Researchers have explored various methodologies, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to optimize the synthesis process. These advancements have not only improved yield but also enhanced the purity of the final product, making it suitable for high-end applications.

In terms of applications, 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride has shown promise in several areas. One notable application is its use as an intermediate in drug discovery programs targeting central nervous system disorders. The compound's ability to modulate neurotransmitter systems makes it a valuable tool in developing new therapeutic agents. Additionally, its role in polymer chemistry has been explored, where it serves as a precursor for synthesizing advanced materials with tailored mechanical and electronic properties.

Recent research has focused on understanding the molecular interactions and pharmacokinetic profiles of 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride. Studies conducted using computational chemistry tools have provided insights into its binding affinity with various biological targets, paving the way for rational drug design strategies. Furthermore, investigations into its biodegradation pathways have highlighted its environmental compatibility, which is crucial for sustainable chemical practices.

The versatility of 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride extends to its use in catalysis and green chemistry initiatives. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been demonstrated in several recent publications. This capability not only enhances reaction efficiency but also reduces waste generation, aligning with global efforts toward sustainable development.

In conclusion, 1-2-(Dimethylamino)ethyl-4-piperidinamine trihydrochloride (CAS No. 926219-84-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its impact on fields ranging from medicine to materials science is expected to grow significantly.